[3-Formyl-4-(2-iodobenzyloxy)phenyl]acetic acid methyl ester

• CAS No.: 875050-49-0
• Molecular Formula: C17H15IO4
• Molecular Weight: 410.20 g/mol
• IUPAC Name: methyl 2-[3-formyl-4-[(2-iodophenyl)methoxy]phenyl]acetate
• InChI: InChI=1S/C17H15IO4/c1-21-17(20)9-12-6-7-16(14(8-12)10-19)22-11-13-4-2-3-5-15(13)18/h2-8,10H,9,11H2,1H3
• InChI Key: SKKVZQIOYBZXBO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CC(=C(C=C1)OCC2=CC=CC=C2I)C=O

Description

[3-Formyl-4-(2-iodobenzyloxy)phenyl]acetic acid methyl ester is a useful research compound. Its molecular formula is C17H15IO4 and its molecular weight is 410.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (3-formyl-4-hydroxy-phenyl)-acetic acid methyl ester (17.2 g, 85.9 mmol) in acetonitrile was slowly added to a solution of 1-chloromethyl-2-iodo-benzene (13.06 g, 94.5 mmol) and Nal (3.22 g, 21.5 mmol) in acetonitrile (273 ml) at reflux temperature and the mixture was mantained at this temperature for 3 hours. Once the mixture reached room temperature, the residue that had formed was filtered, washed with acetonitrile and concentrated to obtain a residue that was then dissolved in toluene (330 ml) and washed with NaOH 0.1N and water. The organic layer was concentrated to dryness, diluted with acetone (330 ml) and was stirred into water (500 ml) at room temperature. The mixture was filtered and washed with water to obtain 33.959 (96%) of [3-Formyl-4-(2-iodo-benzyloxy)-phenyl]-acetic acid methyl ester, which was purified by crystallization in toluene-cyclohexane (99% HPLC)